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Compound of Interest

Ethylenediaminetetraacetic acid
Compound Name:

tetrasodium salt hydrate

Cat. No. B151916

This guide provides comprehensive technical information on ethylenediaminetetraacetic acid

(EDTA) tetrasodium salt hydrate, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identification and Properties

Ethylenediaminetetraacetic acid tetrasodium salt is a powerful chelating agent. It exists in
various hydrated forms, each with a specific CAS number.
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. . General
Identifier Anhydrous Dihydrate Tetrahydrate
Hydrate
13235-36-4[1][6]
CAS Number 64-02-8[1][2][3] 10378-23-1[4][5] 7] 194491-31-1[2]
Molecular Ci0H12N2Na4Os - CioHi2N2NasOs -  CioHi12N2Na4Os -
CioH12N2Na4Os
Formula 2H20[5] 4H20[1] xH20[2]
380.17 g/mol
] 452.2 g/mol
Molecular Weight  380.17 g/mol 416.21 g/mol [5] (anhydrous
(approx.) .
basis)

White crystalline

White crystals or

Appearance ] White solid[1] Powder
solid[1] powder[4]
Physicochemical Properties
Property Value
pKa 2.0, 2.7, 6.2, 10.3[2][8]
pH ~11.3 (1% aqueous solution)[1]
Solubility Highly soluble in water[1]
Melting Point >300°CJ3]

Mechanism of Action: Metal lon Chelation

The primary function of EDTA is its ability to sequester di- and trivalent metal ions. This

chelating action is fundamental to its various applications. By forming stable, water-soluble

complexes with metal ions, EDTA effectively removes them from solution, preventing them from

participating in chemical reactions.
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Mechanism of EDTA Chelation
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Caption: Mechanism of metalloprotease inhibition by EDTA.

Applications in Research and Drug Development

EDTA tetrasodium salt hydrate is a versatile tool in various scientific applications:

e Enzyme Inhibition: It is used to inhibit metalloproteases and other enzymes that require
divalent cations as cofactors by chelating the metal ions essential for their activity.[4]

 Stabilizing Agent: In pharmaceutical formulations, it enhances the stability and shelf-life of
drugs by sequestering trace metal ions that can catalyze degradation of active
pharmaceutical ingredients (APIs).[9][10][11]

e Anticoagulant: It is employed as an anticoagulant for hematological testing, as it prevents
platelet aggregation and preserves the morphology of blood cells.[4] The optimal
concentration for this purpose is 1.5 mg per ml of blood.[2][8]

o Cell Culture: It is used as a chelating agent in the isolation of cells, such as human
endometrial stem cells.

Experimental Protocols

Preparation of 0.5 M EDTA Stock Solution (pH 8.0)
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This protocol details the preparation of a 1-liter stock solution of 0.5 M EDTA. The dissolution of

EDTA is pH-dependent, and it will only dissolve fully when the pH is adjusted to approximately

8.0.[12]
Materials:
Molecular Weight ( .
Component Molecular Formula Quantity for 1 L
g/mol )
Disodium EDTA
) Ci10H14N2Na20s-2H20  372.24 186.1 g[12]
dihydrate
Deionized Water ~800 mL initially, then
H20 18.02
(H20) g.s.to 1 L[12]
Sodium Hydroxide ~20 g of pellets (to
NaOH 40.00 ]
(NaOH) adjust pH)[12]
Procedure:

Weighing: Accurately weigh 186.1 g of disodium EDTA dihydrate.

Initial Mixing: Add the EDTA powder to a beaker containing approximately 800 mL of
deionized water. Stir vigorously. The solution will be cloudy as the EDTA will not fully dissolve
at this stage.[12]

pH Adjustment: While stirring, gradually add solid NaOH pellets or a concentrated NaOH
solution. Monitor the pH of the solution continuously using a pH meter.[12][13]

Dissolution: As the pH approaches 8.0, the EDTA will completely dissolve, and the solution
will become clear.[12][13]

Final Volume Adjustment: Once the pH is stable at 8.0, transfer the solution to a graduated
cylinder and add deionized water to bring the final volume to 1 liter.[12]

Sterilization: For applications requiring sterility, the solution can be autoclaved.[12]

Storage: Store the 0.5 M EDTA solution at room temperature.[12]
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Workflow for 0.5M EDTA Solution Preparation
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Caption: Workflow for the preparation of a 0.5M EDTA stock solution.

Safety and Toxicology

EDTA tetrasodium salt is classified as hazardous. It is harmful if swallowed or inhaled and can
cause serious eye damage.[5][6]

Toxicological Data:

Metric Value Species

Oral LDso 1658 - 1780 mg/kg Rat[3]
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It is essential to handle this chemical with appropriate personal protective equipment, including
gloves, eye protection, and a dust mask. Store in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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